Cas no 7516-48-5 ((+/-)-Dihydrolipoic acid)

• Product Name: (+/-)-Dihydrolipoic acid
• CAS No: 7516-48-5
• MF: C₇H₁₄O₂S₂
• MW: 194.314859867096
• CID: 47537
• PubChem ID: 21513715
• Update Time: 2025-04-18

(+/-)-Dihydrolipoic acid Chemical and Physical Properties

Names and Identifiers

• (+/-)-Dihydrolipoic acid
• (+/-)-6,8-Dimercaptooctanoic acid
• (-)-Dihydrolipoic acid
• A-LIPOIC ACID
• Dihydrolipoic acid
• DITHIOOCTANIC ACID
• DL-A-LIPOIC ACID
• DL-PROTOGEN A
• LIP(S2)
• THIOCTIC ACID
• THIOOCTIC ACID
• 7516-48-5
• AKOS006307347
• SCHEMBL3521389

• Inchi： 1S/C7H14O2S2/c8-7(9)3-1-2-6(11)4-5-10/h6,10-11H,1-5H2,(H,8,9)
• InChI Key： MJKCHPJPGQFKGI-UHFFFAOYSA-N
• SMILES： SC(CCS)CCCC(=O)O

Computed Properties

• Exact Mass: 194.04400
• Monoisotopic Mass: 194.04352203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 39.3Ų

Experimental Properties

• Density: 1.134
• Melting Point: 60-62 °C
• Boiling Point: 160-165 °C(lit.)
• Flash Point: 172.027 °C
• Solubility: ethanol: 50 mg/mL
• PSA: 114.90000
• LogP: 1.85960
• pka: 5.4(at 25℃)

(+/-)-Dihydrolipoic acid Security Information

• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36
• RTECS：JP1192000
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids